N-(1,3-benzoxazol-5-yl)-2-thiophenesulfonamide

• IUPAC Name: N-(1,3-benzoxazol-5-yl)thiophene-2-sulfonamide
• InChI: InChI=1S/C11H8N2O3S2/c14-18(15,11-2-1-5-17-11)13-8-3-4-10-9(6-8)12-7-16-10/h1-7,13H
• InChI Key: FGJLUGLKESNTAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)S(=O)(=O)NC2=CC3=C(C=C2)OC=N3
• Molecular Formula: C11H8N2O3S2
• Molecular Weight: 280.3 g/mol

Description

“N-(1,3-benzoxazol-5-yl)-2-thiophenesulfonamide” is a chemical compound likely containing a benzoxazole ring and a thiophene sulfonamide group. Benzoxazoles are heterocyclic compounds containing a benzene fused to an oxazole ring. They are found in various natural products and are part of numerous bioactive compounds.

Synthesis Analysis

While specific synthesis methods for “N-(1,3-benzoxazol-5-yl)-2-thiophenesulfonamide” were not found, benzoxazole derivatives can be synthesized through various methods. For instance, one method involves the reaction of 2-aminophenol with carboxylic acids in the presence of phosphorus pentoxide.

Chemical Reactions Analysis

The chemical reactivity of “N-(1,3-benzoxazol-5-yl)-2-thiophenesulfonamide” would depend on its exact molecular structure. Benzoxazoles are known to participate in various chemical reactions, including electrophilic substitution and nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(1,3-benzoxazol-5-yl)-2-thiophenesulfonamide” would depend on its exact molecular structure. Generally, benzoxazoles are stable compounds and exhibit fluorescence, making them useful in optical applications.

Scientific Research Applications

Antimicrobial Activity

• The benzoxazole moiety is a structural motif found in naturally occurring biologically active compounds. .
• Screening tests revealed that these compounds exhibit selective antibacterial activity against Gram-positive bacteria (e.g., Bacillus subtilis). .

Anticancer Potential

• While most of the studied compounds were toxic to both normal and cancer cells, some showed promising selectivity. .

Drug Design and Modification

• The structure–activity relationship established during the study provides insights for further modifications. .

STAT3 Inhibition for Cancer Treatment

• In a related context, novel benzoxazole-based compounds have been investigated as effective STAT3 inhibitors for cancer therapy. .

Synthesis and Antibacterial Screening

• Researchers have synthesized benzamide derivatives containing quinoxaline and benzoxazole fragments. .

Mechanism of Action

Target of Action

The primary target of N-(1,3-benzoxazol-5-yl)thiophene-2-sulfonamide is the Signal Transducer and Activator of Transcription 3 (STAT3) . STAT3 is an attractive target for cancer therapy .

Mode of Action

N-(1,3-benzoxazol-5-yl)thiophene-2-sulfonamide, as a selective STAT3 inhibitor, can directly bind to the SH2 domain, inhibiting STAT3 phosphorylation, translocation, and downstream gene transcription .

Biochemical Pathways

The compound affects the Interleukin-6 (IL-6)/JAK/STAT3 pathway . This pathway is crucial in the regulation of immune response, cell growth, and survival. The compound’s action on this pathway results in the inhibition of STAT3, which is often overactivated in cancer cells .

Pharmacokinetics

The compound’s effectiveness against stat3 overactivated cancer cells suggests it has sufficient bioavailability to reach its target .

Result of Action

The compound exhibits anti-proliferative activity against STAT3 overactivated DU145 and MDA-MB-231 cancer cells, inducing cell cycle arrest and apoptosis . In a DU145 xenograft model, the compound showed in vivo anti-tumor efficacy, with a tumor growth inhibition rate of 65.3% at 50 mg/kg .

Action Environment

The compound’s effectiveness in both in vitro and in vivo models suggests it is stable and effective under physiological conditions .

Safety and Hazards

The safety and hazards associated with “N-(1,3-benzoxazol-5-yl)-2-thiophenesulfonamide” would depend on its exact molecular structure. Some benzoxazoles may cause skin irritation or eye damage.

Future Directions

The future research directions would depend on the properties and potential applications of “N-(1,3-benzoxazol-5-yl)-2-thiophenesulfonamide”. Benzoxazoles are being explored for their potential in various fields, including medicinal chemistry and materials science.